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Compound of Interest

Compound Name: Methyl 2,4-difluorobenzoate

Cat. No.: B035433 Get Quote

An In-depth Technical Guide to Methyl 2,4-difluorobenzoate: Properties, Synthesis, and

Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of Methyl 2,4-difluorobenzoate. It includes detailed experimental protocols for its

synthesis and purification, an analysis of its spectroscopic characteristics, and a discussion of

its applications, particularly within the field of drug discovery and development. Safety and

handling information is also provided.

Core Physical and Chemical Properties
Methyl 2,4-difluorobenzoate is a colorless to light yellow liquid. It is a key intermediate in the

synthesis of various pharmaceutical and agrochemical compounds. Its physical and chemical

properties are summarized in the tables below.

Table 1: General and Physical Properties
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Property Value Reference(s)

Molecular Formula C₈H₆F₂O₂ [1]

Molecular Weight 172.13 g/mol [2]

Appearance
Colorless to light yellow/orange

clear liquid
[3]

Boiling Point 128-129 °C [3]

Density 1.384 g/mL at 25 °C [3]

Refractive Index (n20/D) 1.4840 [3]

Flash Point 82 °C (179.6 °F) - closed cup

Vapor Pressure 0.354 mmHg at 25°C

Table 2: Chemical Identifiers
Identifier Value Reference(s)

CAS Number 106614-28-2 [2]

InChI

InChI=1S/C8H6F2O2/c1-12-

8(11)6-3-2-5(9)4-7(6)10/h2-

4H,1H3

[2]

InChIKey
YQUHULOBTDYMAG-

UHFFFAOYSA-N
[2]

SMILES
COC(=O)C1=C(C=C(C=C1)F)

F
[2]

MDL Number MFCD03093799 [2]

Spectroscopic Data
Spectroscopic analysis is crucial for the verification of the structure and purity of Methyl 2,4-
difluorobenzoate.
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Table 3: Spectroscopic Data
Spectrum Data Reference(s)

¹H-NMR

(CDCl₃): δ 7.99 (td, 1H, J=8.2,

6.6 Hz), 6.98-6.84 (m, 2H),

3.93 (s, 3H)

[3]

¹³C-NMR

Predicted values: Carbonyl

carbon (~164 ppm), Aromatic

carbons (105-167 ppm with C-

F coupling), Methyl carbon

(~52 ppm). Actual spectrum

should be run for confirmation.

Infrared (IR)

Characteristic peaks expected:

C=O stretch (~1720-1740

cm⁻¹), C-O stretch (~1250-

1300 cm⁻¹), Aromatic C=C

stretch (~1600 cm⁻¹), C-F

stretch (~1100-1250 cm⁻¹).

[4]

Mass Spec (MS)

Expected molecular ion (M+)

peak at m/z = 172. Common

fragments may include loss of

methoxy group (-OCH₃,

m/z=141) and subsequent loss

of CO (m/z=113).

[5]

Experimental Protocols
Synthesis of Methyl 2,4-difluorobenzoate
A common method for the synthesis of Methyl 2,4-difluorobenzoate is the Fischer

esterification of 2,4-difluorobenzoic acid with methanol, catalyzed by thionyl chloride.[3]

Materials:

2,4-difluorobenzoic acid
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Methanol (MeOH)

Thionyl chloride (SOCl₂)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Diethyl ether (or other suitable organic solvent)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Hexane

Ice-water bath

Standard laboratory glassware for reaction, extraction, and chromatography

Procedure:

Dissolve 2,4-difluorobenzoic acid (10.00 mmol) in methanol (15 mL) in a round-bottom flask.

[3]

Cool the solution to 0 °C using an ice-water bath.[3]

Slowly add a solution of thionyl chloride (20.02 mmol) in methanol (10 mL) dropwise to the

cooled mixture.[3]

Remove the ice bath and allow the reaction mixture to gradually warm to room temperature.

[3]

Stir the reaction mixture continuously for 24 hours at room temperature.[3]

Upon completion, pour the reaction mixture into a saturated aqueous NaHCO₃ solution to

neutralize the excess acid.[3]

Extract the aqueous mixture three times with diethyl ether.[3]

Combine the organic phases and dry over anhydrous MgSO₄.[3]
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Filter off the drying agent and concentrate the organic phase under reduced pressure to

obtain the crude product.[3]

Purify the crude product by silica gel column chromatography using a hexane/ether (5:1)

eluent system to yield pure Methyl 2,4-difluorobenzoate.[3]
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Synthesis Workflow

Reaction

Work-up

Purification

Dissolve 2,4-difluorobenzoic acid in Methanol

Cool to 0°C

Add Thionyl Chloride in Methanol

Stir at Room Temperature for 24h

Pour into sat. NaHCO3

Extract with Ether (3x)

Dry organic phase (MgSO4)

Concentrate under reduced pressure

Silica Gel Column Chromatography
(Hexane/Ether = 5:1)

Pure Methyl 2,4-difluorobenzoate

Click to download full resolution via product page

Caption: Synthesis workflow for Methyl 2,4-difluorobenzoate.
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Role in Drug Development
Methyl 2,4-difluorobenzoate serves as a valuable building block in medicinal chemistry and

drug development. The presence of fluorine atoms can significantly alter the pharmacokinetic

and pharmacodynamic properties of a molecule. Fluorine can improve metabolic stability,

increase binding affinity, and modify the acidity of nearby functional groups.

Specifically, Methyl 2,4-difluorobenzoate is used as a reagent in the synthesis of various

pharmaceuticals.[3] A notable application is in the design and synthesis of integrin αvβ3

antagonists, which have shown antiplatelet activity.[3]

Role in Drug Discovery

Methyl 2,4-difluorobenzoate
(Building Block)

Multi-step Chemical Synthesis

Incorporation

Lead Compound
(e.g., Integrin αvβ3 Antagonist Precursor)

Lead Optimization

Drug Candidate

Click to download full resolution via product page

Caption: Logical relationship of Methyl 2,4-difluorobenzoate in drug discovery.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b035433?utm_src=pdf-body
https://www.benchchem.com/product/b035433?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2198394.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2198394.htm
https://www.benchchem.com/product/b035433?utm_src=pdf-body-img
https://www.benchchem.com/product/b035433?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quality Control and Analysis
The purity and identity of Methyl 2,4-difluorobenzoate are typically confirmed using a

combination of chromatographic and spectroscopic methods.

Typical Analytical Workflow:

Thin Layer Chromatography (TLC): Used for rapid monitoring of the reaction progress and

for determining the appropriate solvent system for column chromatography.

Gas Chromatography-Mass Spectrometry (GC-MS): To assess purity and confirm the

molecular weight.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

chemical structure.

Infrared (IR) Spectroscopy: To identify the presence of key functional groups.

Analytical Workflow

Purity Assessment Structure Elucidation

Purified Sample

TLC

GC-MS

NMR (1H, 13C)

IR Spectroscopy

Certificate of Analysis

Click to download full resolution via product page

Caption: Quality control and analytical workflow for Methyl 2,4-difluorobenzoate.
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Safety and Handling
Methyl 2,4-difluorobenzoate is a hazardous substance and should be handled with

appropriate safety precautions in a well-ventilated fume hood.

Table 4: Hazard Information
Hazard Type GHS Classification Precautionary Statements

Acute Toxicity, Oral H302: Harmful if swallowed
P264, P270, P301+P312,

P330, P501

Skin Corrosion/Irritation H315: Causes skin irritation
P280, P302+P352,

P332+P313, P362

Serious Eye Damage/Irritation
H318: Causes serious eye

damage

P280, P305+P351+P338,

P310

Specific Target Organ Toxicity
H335: May cause respiratory

irritation

P261, P271, P304+P340,

P312, P403+P233

Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side-shields or goggles.

Hand Protection: Compatible chemical-resistant gloves.

Skin and Body Protection: Laboratory coat.

Respiratory Protection: Use in a fume hood. If not available, a respirator with an appropriate

filter is necessary.

Storage: Store in a tightly sealed container in a dry, cool, and well-ventilated place.[3] The

recommended storage temperature is room temperature.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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